![molecular formula C14H23NO4 B568688 Tert-butyl 4-oxo-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate CAS No. 1346229-51-3](/img/structure/B568688.png)
Tert-butyl 4-oxo-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate
Overview
Description
“Tert-butyl 4-oxo-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate” is a chemical compound with the molecular formula C14H23NO4 . It has a molecular weight of 269.34 g/mol . The compound is also known by other names such as “9-Boc-1-oxa-9-azaspiro[5.5]undecan-4-one” and "SCHEMBL319828" .
Molecular Structure Analysis
The InChI code for this compound is “InChI=1S/C14H23NO4/c1-13(2,3)19-12(17)15-7-5-14(6-8-15)10-11(16)4-9-18-14/h4-10H2,1-3H3” and the InChIKey is "OGPIVLKPBUTGSD-UHFFFAOYSA-N" . The Canonical SMILES representation is "CC©©OC(=O)N1CCC2(CC1)CC(=O)CCO2" .Physical And Chemical Properties Analysis
The compound has a computed XLogP3-AA value of 0.8, indicating its lipophilicity . It has 0 hydrogen bond donors and 4 hydrogen bond acceptors . The compound has 2 rotatable bonds . The topological polar surface area is 55.8 Ų . The compound has a complexity of 364 .Scientific Research Applications
Synthesis of Novel Compounds : Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound related to your query, was synthesized, providing a convenient entry point to novel compounds that access chemical space complementary to piperidine ring systems (Meyers et al., 2009).
Biologically Active Compounds : The compound tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate was involved in reactions to produce potential biologically active heterocyclic compounds (Moskalenko & Boev, 2012).
Protecting Group for Amines : A new reagent, tert-butyl (2,4-dioxo-3-azaspiro[5,5]undecan-3-yl) carbonate (Boc-OASUD), was described for preparing N-Boc-amino acids, indicating its utility in peptide synthesis (Rao et al., 2017).
Antibacterial Agents : Spirocyclic derivatives of ciprofloxacin, involving 1-oxa-9-azaspiro[5.5]undecane, were explored as antibacterial agents, showing activity against specific bacterial strains (Lukin et al., 2022).
Synthesis of Spiroaminals : The synthesis of various spiroaminals, including 1-oxa-7-azaspiro[5.5]undecane, was reviewed, highlighting their significance in natural and synthetic products with biological activities (Sinibaldi & Canet, 2008).
Food Contact Material Safety : The safety of 3,9-bis[2-(3-(3-tert-butyl-4-hydroxy-5-methylphenyl)propionyloxy)-1,1-dimethylethyl]-2,4,8,10-tetraoxaspiro[5,5]undecane in food contact materials was evaluated, ensuring consumer safety in its applications (EFSA Panel on Food Contact Materials, 2012).
Polymer Stabilization : The compound 3,9-bis(2-(3-(3-tert-butyl-4-hydroxy-5-methylphenyl)propionyloxy)-1,1-dimethylethyl)-2,4,8,10-tetraoxaspiro[5.5] undecane showed effective synergistic stabilization in combination with thiopropionate type antioxidants for polymer stabilization (Yachigo et al., 1992).
Electrochemical Applications : The graphite felt electrode modified with 1-azaspiro[5.5]undecane N-oxyl was used for the electrocatalytic oxidation of diols, producing optically active lactones (Kashiwagi et al., 2003).
properties
IUPAC Name |
tert-butyl 4-oxo-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO4/c1-13(2,3)19-12(17)15-7-5-14(6-8-15)10-11(16)4-9-18-14/h4-10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGPIVLKPBUTGSD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)CC(=O)CCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301134174 |
Source
|
| Record name | 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301134174 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-oxo-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate | |
CAS RN |
1346229-51-3 |
Source
|
| Record name | 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1346229-51-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301134174 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl 4-oxo-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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